Cas no 16439-95-5 (4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one)

• Product Name: 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one
• CAS No: 16439-95-5
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• MDL: MFCD00545284
• CID: 208296
• PubChem ID: 177746
• Update Time: 2025-10-17

4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodiazepin-2-one,1,3-dihydro-4-phenyl-
• 4-phenyl-1,3-dihydro-1,5-benzodiazepin-2-one
• 4-Phenyl-1H-benzo[b][1,4]diazepin-2(3H)-one
• 4-Phenyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one
• 1,2-Dihydro-4(3H)-phenyl-1,5-benzodiazepin-2-one
• 4-Phenyl-1,3-dihydro-benzo[b][1,4]diazepin-2-one
• 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one
• AKOS000352409
• AM85619
• HMS2492G04
• BCP32339
• NSC645039
• SCHEMBL1420797
• 1,2-Dihydro-4(3H)-phenyl-1,5-benzodiazepin-2-one;4-Phenyl-1H-benzo[b][1,4]diazepin-2(3H)-one
• SR-01000462174
• BRD-K42639279-001-07-9
• Oprea1_655503
• 2H-1,5-Benzodiazepin-2-one, 1,3-dihydro-4-phenyl-
• CCG-184799
• SMR000116506
• HMS654M07
• ChemDiv1_023855
• NCI60_015310
• MFCD00545284
• 2,3-dihydro-4-phenyl-1H-1,5-benzodiazepin-2-one
• MZ8TV7UT3E
• HMS3507L07
• MLS000526032
• CHEMBL1492450
• NSC-645039
• F6548-2933
• UNII-MZ8TV7UT3E
• Z56799686
• 1,3-dihydro-4-phenyl(1,5)benzodiazepine-2-thione
• Oprea1_462469
• 16439-95-5
• 4-Phenyl-3H-1,5-benzodiazepin-2-ol
• 1,3-Dihydro-4-phenyl-2H-1,5-benzodiazepin-2-one
• 4-Phenyl-1H-1,5-benzodiazepin-2(3H)-one
• NSC 645039
• CL-282864
• SR-01000462174-1
• DTXSID70936943

• MDL： MFCD00545284
• Inchi： 1S/C15H12N2O/c18-15-10-14(11-6-2-1-3-7-11)16-12-8-4-5-9-13(12)17-15/h1-9H,10H2,(H,17,18)
• InChI Key： SRZDVYZVEYALFB-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Additional information on 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one

Recent Advances in the Study of 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one (CAS: 16439-95-5)

The compound 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one (CAS: 16439-95-5) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. As a member of the benzodiazepine class, this compound exhibits unique structural and pharmacological properties that make it a promising candidate for therapeutic interventions. This research briefing aims to provide an overview of the latest advancements in the study of this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the importance of 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one as a versatile scaffold for drug design. Its core structure, featuring a seven-membered diazepine ring fused to a phenyl group, allows for diverse chemical modifications that can enhance its binding affinity and selectivity towards various biological targets. Researchers have employed advanced synthetic methodologies, including microwave-assisted reactions and catalytic asymmetric synthesis, to optimize the production of this compound and its derivatives.

In terms of biological activity, 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one has demonstrated promising results in preclinical studies. It has been investigated for its potential as an anxiolytic, anticonvulsant, and antipsychotic agent, with some derivatives showing comparable efficacy to established benzodiazepine drugs. Additionally, recent findings suggest that this compound may exhibit anti-inflammatory and neuroprotective properties, opening new avenues for its use in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Mechanistic studies have revealed that 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one interacts with gamma-aminobutyric acid (GABA) receptors, modulating their activity in a manner similar to other benzodiazepines. However, its unique structural features may contribute to a more favorable side-effect profile, with reduced risks of sedation and dependence. Computational modeling and molecular docking studies have provided insights into the compound's binding modes, facilitating the rational design of more potent and selective analogs.

Despite these promising developments, challenges remain in the clinical translation of 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed through further pharmacokinetic and pharmacodynamic studies. Current research efforts are focused on optimizing the compound's physicochemical properties and evaluating its safety profile in animal models.

In conclusion, 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-2-one represents a valuable scaffold for the development of novel therapeutic agents. Its diverse pharmacological activities and potential for structural modification make it an attractive target for medicinal chemists. Continued research in this area is expected to yield significant breakthroughs in the treatment of neurological and psychiatric disorders, as well as other conditions where benzodiazepine-like activity is beneficial.